Cas no 2228609-01-4 (2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine
• CAS No: 2228609-01-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5782543
• PubChem ID: 165667813
• Update Time: 2025-06-08

2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1730099
• 2228609-01-4
• 2-[(1-ethenyl-1H-pyrazol-4-yl)oxy]ethan-1-amine
• 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine

• Inchi： 1S/C7H11N3O/c1-2-10-6-7(5-9-10)11-4-3-8/h2,5-6H,1,3-4,8H2
• InChI Key： ZWPBQMBMOOBKPG-UHFFFAOYSA-N
• SMILES： O(C1C=NN(C=C)C=1)CCN

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine

Introduction to 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine (CAS No. 2228609-01-4)

2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine, identified by its CAS number 2228609-01-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a pyrazole core substituted with an ethenyl group at the 1-position and an oxyethaneamine moiety at the 4-position, making it a versatile scaffold for medicinal chemistry applications. The unique structural configuration of this molecule positions it as a potential candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The pyrazole scaffold is well-documented for its broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of the ethenyl group enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. This flexibility is particularly valuable in constructing more complex molecular architectures, which may improve pharmacokinetic profiles and target specificity.

The oxyethaneamine side chain introduces a polar region to the molecule, which can influence solubility and binding interactions with biological targets. This feature is particularly relevant in the design of small-molecule drugs, where optimal solubility and binding affinity are critical for therapeutic efficacy. Recent studies have highlighted the importance of polar functional groups in enhancing drug-receptor interactions, making compounds like 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine promising candidates for further investigation.

In recent years, there has been growing interest in leveraging heterocyclic compounds for therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate enzyme activity and receptor binding. For instance, several pyrazole-based drugs have entered clinical trials for their potential in treating neurological disorders, infectious diseases, and cancer. The structural motif of 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine aligns well with this trend, offering a scaffold that can be readily modified to explore new pharmacological targets.

The synthesis of 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The pyrazole ring can be synthesized via cyclocondensation reactions between hydrazine derivatives and α-haloketones or α-diketones. Subsequent functionalization at the 4-position with an oxyethaneamine group can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies underscore the compound's feasibility for large-scale production and structural diversification.

From a computational chemistry perspective, 2-(1-ethenyl-1H-pyrazol-4-yl)oxyethan-1-amine has been subjected to molecular docking studies to evaluate its potential binding interactions with various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and cancer progression. For example, docking simulations have shown favorable binding affinities with cyclooxygenase (COX) enzymes and kinases, which are key targets in nonsteroidal anti-inflammatory drug (NSAID) development.

The pharmaceutical industry has increasingly adopted structure-based drug design approaches to accelerate the discovery of novel therapeutics. The use of computational tools such as molecular dynamics simulations and quantum mechanical calculations has enabled researchers to predict the binding modes of small molecules with high accuracy. In this context, 2-(1-ethenyl-1H-pyrazol-4-yloxyethanamino) represents an attractive candidate for further computational exploration due to its complex structural features and potential biological relevance.

Experimental validation of these computational predictions is essential for advancing the development of 2-(1 ethenyl 1H pyrazol 4 yl oxyethanamino) into a lead compound. In vitro assays can be designed to assess its activity against relevant biological targets, while crystallographic studies can provide detailed insights into its binding conformation within protein active sites. Such experimental data will be crucial for guiding future modifications aimed at optimizing potency and selectivity.

The broader significance of this compound lies in its potential contribution to addressing unmet medical needs through innovative chemical design. As drug resistance emerges as a major challenge in treating chronic diseases such as cancer and autoimmune disorders, there is a pressing need for novel therapeutic strategies. Pyrazole derivatives offer a rich chemical space for exploring new mechanisms of action, making compounds like CAS No 2228609 01 4 valuable assets in pharmaceutical research pipelines.

In conclusion,2 (1 ethenyl 1H pyrazol 4 yl oxyethanamino) stands out as a promising intermediate in medicinal chemistry due to its structural versatility and potential biological activity. Its synthesis is amenable to scalable methodologies, while computational studies suggest favorable interactions with key therapeutic targets. Further exploration of this scaffold holds great promise for developing next-generation pharmaceuticals that address critical unmet medical needs.